2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C16H19FN2O3S/c1-3-12-15(21)19(16(22)13(4-2)23-12)9-14(20)18-11-8-6-5-7-10(11)17/h5-8,12-13H,3-4,9H2,1-2H3,(H,18,20)
• InChI Key: KPIAUXNFRCMVMK-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N(C(=O)C(S1)CC)CC(=O)NC2=CC=CC=C2F
• Molecular Formula: C16H19FN2O3S
• Molecular Weight: 338.4 g/mol

Description

2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide, also known as DT-010, is a novel compound with potential therapeutic applications. This compound has been the subject of scientific research due to its unique properties and potential benefits in various fields.

Mechanism of Action

2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide exerts its effects by inhibiting the activity of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in inflammation and cancer. 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide is its high potency and selectivity towards its target enzymes and signaling pathways. This makes it a promising candidate for drug development. However, one of the limitations of 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide is its poor solubility in water, which may affect its bioavailability and limit its clinical applications.

Future Directions

Future research on 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide could focus on its potential therapeutic applications in various fields. For example, it could be further investigated as a potential anti-cancer agent or as a treatment for neurodegenerative disorders. Further studies could also explore the optimal dosage and administration route for 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide to improve its clinical efficacy. Additionally, the development of more soluble derivatives of 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide could enhance its bioavailability and expand its clinical applications.

Synthesis Methods

The synthesis of 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide involves the reaction of 2,6-diethyl-3,5-dioxothiomorpholine with 2-fluoroaniline and acetic anhydride. The product is then purified and characterized using various analytical techniques such as NMR, IR, and MS.

Scientific Research Applications

2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-fluorophenyl)acetamide has been extensively studied for its therapeutic potential in various fields such as cancer, inflammation, and neurological disorders. Several studies have reported its anti-inflammatory, anti-tumor, and neuroprotective effects.